[2-(1-adamantylcarbamoylamino)-2-oxoethyl] 1H-indazole-3-carboxylate

• Molecular Formula: C21H24N4O4
• Molecular Weight: 396.4 g/mol
• IUPAC Name: [2-(1-adamantylcarbamoylamino)-2-oxoethyl] 1H-indazole-3-carboxylate
• InChI: InChI=1S/C21H24N4O4/c26-17(11-29-19(27)18-15-3-1-2-4-16(15)24-25-18)22-20(28)23-21-8-12-5-13(9-21)7-14(6-12)10-21/h1-4,12-14H,5-11H2,(H,24,25)(H2,22,23,26,28)
• InChI Key: LGVVVNMHZCIFSN-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)NC(=O)COC(=O)C4=NNC5=CC=CC=C54

Description

[2-(1-Adamantylcarbamoylamino)-2-oxoethyl] 1H-indazole-3-carboxylate is a synthetic adamantane-derived compound featuring a carbamoylamino linker connecting the adamantane moiety to an indazole-3-carboxylate ester. This compound’s structural uniqueness lies in its hybrid design, combining the rigid, bulky adamantane system with the planar, nitrogen-rich indazole heterocycle.

Biological Activity

The compound [2-(1-adamantylcarbamoylamino)-2-oxoethyl] 1H-indazole-3-carboxylate is a derivative of indazole, a heterocyclic structure known for its diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Structural Characteristics

The compound features an indazole core linked to a carboxylate group and an adamantyl moiety, which is known to enhance lipophilicity and biological activity. The structural formula can be represented as follows:

$$\text{C}_{14}\text{H}_{18}\text{N}_{4}\text{O}_3$$

Antitumor Activity

Recent studies have indicated that indazole derivatives exhibit significant antitumor properties. For instance, compounds similar to [2-(1-adamantylcarbamoylamino)-2-oxoethyl] 1H-indazole-3-carboxylate have shown inhibitory effects on various cancer cell lines. A notable study demonstrated that derivatives could induce apoptosis in K562 leukemia cells through the inhibition of Bcl-2 family proteins and modulation of the p53/MDM2 pathway, leading to enhanced expression of pro-apoptotic factors such as Bax .

Compound	IC50 (µM)	Effect on Cell Line
[2-(1-adamantylcarbamoylamino)-2-oxoethyl] 1H-indazole-3-carboxylate	TBD	K562
Compound 6o (similar structure)	5.15	K562
Control (no treatment)	-	-

The proposed mechanisms for the antitumor activity include:

• Inhibition of Apoptosis Regulators : The compound may inhibit anti-apoptotic proteins while promoting pro-apoptotic signals.
• Cell Cycle Arrest : Studies suggest that treatment with indazole derivatives can lead to cell cycle arrest in the G0/G1 phase, preventing cancer cell proliferation .

Pharmacological Properties

The pharmacological profile of [2-(1-adamantylcarbamoylamino)-2-oxoethyl] 1H-indazole-3-carboxylate suggests potential applications in treating neurodegenerative diseases due to its ability to modulate nicotinic acetylcholine receptors. Similar compounds have been studied for their role as agonists or partial agonists at these receptors, which are implicated in conditions like Alzheimer's disease and schizophrenia .

Study on Indazole Derivatives

A comprehensive study examined various indazole derivatives for their biological activity. The results highlighted that modifications at the indazole ring significantly influence their interaction with biological targets, enhancing their therapeutic potential against tumors and neurodegenerative disorders .

Clinical Relevance

While direct clinical data on [2-(1-adamantylcarbamoylamino)-2-oxoethyl] 1H-indazole-3-carboxylate is limited, its structural relatives have been implicated in preclinical trials demonstrating efficacy against specific cancers and neurological conditions. The ongoing research aims to elucidate the specific pathways affected by these compounds.

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the potential of indazole derivatives, including [2-(1-adamantylcarbamoylamino)-2-oxoethyl] 1H-indazole-3-carboxylate, in combating various cancer types. For instance:

• Cytotoxicity Studies : A series of indazole derivatives were synthesized and evaluated for cytotoxic effects against human cancer cell lines such as HeLa (cervical cancer), MCF7 (breast cancer), and HepG2 (liver cancer). Compound 5r demonstrated significant anti-proliferative activity with an IC50 value of 10.56 μM against HepG2 cells, indicating its potential as a lead compound for further development in cancer therapy .

Compound	Cell Line	IC50 Value (μM)
5r	HepG2	10.56 ± 1.14
Other	MCF7	Varies
Other	HeLa	Varies

Anti-inflammatory Properties

Indazole derivatives are also being explored for their anti-inflammatory properties. In a study evaluating various compounds, some derivatives exhibited significant inhibition of cyclooxygenase-2 (COX-2) activity, which is crucial in inflammatory processes.

Compound	COX-2 Inhibition (%)
18	60% at 10 µM
21	50% at 10 µM
26	55% at 10 µM

These findings suggest that compounds derived from indazole structures may serve as dual-action agents targeting both inflammation and microbial infections .

Antimicrobial Activity

The antimicrobial efficacy of indazole derivatives has been documented against various pathogens. For example, certain derivatives showed potent activity against Candida albicans and Giardia intestinalis, outperforming traditional treatments like metronidazole.

Pathogen	Compound	Activity Level
Candida albicans	18	High
Giardia intestinalis	18	Superior to metronidazole

Case Study 1: Synthesis and Evaluation of Indazole Derivatives

In a comprehensive study published in Molecules, researchers synthesized a range of indazole derivatives and tested their biological activities. The study focused on the structure-activity relationship (SAR) to optimize the efficacy against specific targets, highlighting the importance of functional groups in enhancing biological activity .

Case Study 2: Mechanistic Studies on Apoptosis Induction

A detailed investigation into the mechanism by which compound 5r induces apoptosis revealed that it activates caspase pathways, specifically caspase-8, suggesting a targeted approach for therapeutic applications in liver cancer treatment . This mechanistic insight is crucial for understanding how to harness indazole derivatives effectively in clinical settings.

Comparison with Similar Compounds

Comparison with Structural and Functional Analogs

Structural Analogues: Adamantane-Based Esters and Amides

The 2015 Molecules study synthesized 18 adamantane-based esters, including 2-(adamantan-1-yl)-2-oxoethyl benzoates (2a–q) and 2-pyridinecarboxylate (2r) . Key structural and functional comparisons are outlined below:

Compound	Structural Features	Biological Activity	Therapeutic Potential
Target Compound	Adamantylcarbamoylamino linker + indazole-3-carboxylate	Not reported in evidence; inferred anti-inflammatory/kinase inhibition via indazole	Neurological/inflammatory disorders (speculative)
2r (Pyridinecarboxylate)	Adamantane + pyridine-2-carboxylate ester	Strong anti-inflammatory (denaturation inhibition; >diclofenac sodium)	Anti-inflammatory agents
2p, 2q (N-containing)	Adamantane + nitro/methoxy-substituted benzoates	Enhanced anti-inflammatory and antioxidant activity	Dual-action therapeutics
AZD1152 (Patent compound)	Fluorophenyl + pyrazolylaminoquinazoline + phosphate ester	Kinase inhibitor (antineoplastic)	Oncology

Key Observations :

• Adamantane Role : All adamantane derivatives exhibit synclinal conformations and head-to-tail crystal packing, favoring stable molecular interactions . This may enhance solubility or crystallization behavior in drug formulations.
• Nitrogen-Containing Groups : Compounds with nitrogen-rich heterocycles (e.g., 2r, pyridine) show superior anti-inflammatory activity, suggesting the target compound’s indazole moiety may amplify similar effects .
• Linker Chemistry: The carbamoylamino linker in the target compound (amide bond) likely improves metabolic stability compared to ester-linked analogs (e.g., 2a–r), which are prone to hydrolysis .

Functional Analogues: 2-Oxoethyl and Amide Derivatives

• Repaglinide [(S)-2-ethoxy-4-(2-{3-methyl-1-[2-(piperidin-1-yl)phenyl]butylamino}-2-oxoethyl)benzoic acid]: Shares a 2-oxoethyl group but lacks adamantane. Its amide linkage enhances stability, contributing to prolonged antidiabetic action . Comparison: The target compound’s adamantane may offer better blood-brain barrier penetration, expanding applications to neurological disorders.
• Demonstrates metabolic complexity due to multiple hydroxyl groups . Comparison: The target compound’s adamantane likely reduces polarity, improving lipid bilayer transit.

Research Findings and Implications

Antioxidant and Anti-Inflammatory Activities

Adamantane esters in the Molecules study showed radical scavenging capabilities (e.g., 2-chlorobenzoate derivative outperformed standard antioxidants) . The target compound’s indazole group may augment these effects, as indazole derivatives are known to inhibit ROS-producing enzymes (e.g., NADPH oxidase) .

Structural Advantages

• Synclinal Conformation : Observed in adamantane esters, this conformation may facilitate stacking interactions with biological targets, enhancing binding affinity .
• Amide vs. Ester Stability: The carbamoylamino linker’s resistance to enzymatic hydrolysis could extend the target compound’s half-life compared to ester-based analogs like 2a–r .

Therapeutic Potential

While 2p, 2q, and 2r demonstrated anti-inflammatory efficacy surpassing diclofenac sodium , the target compound’s indazole moiety could target additional pathways (e.g., COX-2 inhibition or kinase modulation), positioning it as a multi-target agent.